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Compound of Interest

Compound Name: Camphorquinone

Cat. No.: B1214180 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and personnel safety. This guide provides detailed procedures for the

proper disposal of camphorquinone, a common photoinitiator used in dental resins and other

applications.[1][2][3][4][5][6] Adherence to these guidelines will help researchers, scientists,

and drug development professionals manage camphorquinone waste responsibly.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is crucial to handle camphorquinone with

appropriate personal protective equipment (PPE). Camphorquinone is a yellow, odorless

powder solid.[7] While it is not classified as a hazardous substance under Regulation (EC) No.

1272/2008, proper safety measures are still necessary.[7][8]

Essential PPE includes:

Eye Protection: Wear safety goggles or a face shield.[9]

Hand Protection: Use chemical-resistant gloves.[9]

Body Protection: A lab coat is required to prevent skin contact.[9]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to

minimize the inhalation of dust.[9] In case of accidental contact, flush the affected area with

plenty of water.[7][8][10]
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Step-by-Step Disposal Protocol
The primary method for camphorquinone disposal is through a licensed professional waste

disposal service, in accordance with local, regional, and national regulations.[11] Do not

dispose of camphorquinone down the sink or in regular trash.[12][13]

Waste Collection:

Collect waste camphorquinone, including contaminated materials like gloves and wipes,

in a designated and compatible waste container.[14]

The container must be in good condition, with no leaks or cracks, and have a tightly fitting

lid.[13][14]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" (or as required by

your institution) and the full chemical name: "Camphorquinone".[12]

Include the date when the container was first used for waste accumulation.[12]

Segregation and Storage:

Store the camphorquinone waste container in a designated, well-ventilated, and secure

area.

Segregate it from incompatible materials.[15][16] Although camphorquinone is stable

under normal conditions, it is good practice to store all chemical waste separately.[10]

Spill Management:

In the event of a minor spill, carefully sweep up the solid material to avoid generating dust.

[8][17]

Place the collected material into your labeled camphorquinone waste container.[8]

Clean the spill area with soap and water.[7][8]
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All materials used for spill cleanup must also be disposed of as hazardous waste.[13]

Disposal Request:

Once the waste container is full or has reached your institution's storage time limit (e.g., 9

months), arrange for pickup through your facility's Environmental Health and Safety (EHS)

office or equivalent department.[13]

Quantitative Data Summary
While specific quantitative limits for camphorquinone disposal are not widely established due

to its non-hazardous classification, the following table summarizes key physical and safety data

from Safety Data Sheets (SDS).

Parameter Value/Information

GHS Classification Not a hazardous substance or mixture.[7][8]

Physical State Powder Solid.[7]

Appearance Yellow.[7]

Odor Odorless.[7]

Melting Point 198 - 204 °C / 388.4 - 399.2 °F.[7][10]

Solubility Insoluble in water.

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[7][10]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

camphorquinone in a laboratory setting.
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Camphorquinone Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Camphorquinone (CQ) | Photoinitiator for Dental Resins | Cas No. 10373-78-1- Sarex Fine
Chemicals [sarex.com]

2. mdpi.com [mdpi.com]

3. Mechanical Properties of Dental Composites Modified with Liquid Rubber and Their Effect
on Stress Distribution in Fillings | MDPI [mdpi.com]

4. ESR study of camphorquinone/amine photoinitiator systems using blue light-emitting
diodes - PubMed [pubmed.ncbi.nlm.nih.gov]

5. longchangchemical.com [longchangchemical.com]

6. Analysis of camphorquinone in composite resins as a function of shade - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. assets.thermofisher.com [assets.thermofisher.com]

8. cdhfinechemical.com [cdhfinechemical.com]

9. echemi.com [echemi.com]

10. fishersci.com [fishersci.com]

11. benchchem.com [benchchem.com]

12. Chemical Waste [k-state.edu]

13. ehs.stanford.edu [ehs.stanford.edu]

14. rtong.people.ust.hk [rtong.people.ust.hk]

15. otago.ac.nz [otago.ac.nz]

16. oshe.uthm.edu.my [oshe.uthm.edu.my]

17. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal of Camphorquinone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1214180?utm_src=pdf-custom-synthesis
https://www.sarex.com/fine/product/resins-photoinitiators-industry/camphorquinone
https://www.sarex.com/fine/product/resins-photoinitiators-industry/camphorquinone
https://www.mdpi.com/1996-1944/18/24/5613
https://www.mdpi.com/1996-1944/18/24/5664
https://www.mdpi.com/1996-1944/18/24/5664
https://pubmed.ncbi.nlm.nih.gov/12628830/
https://pubmed.ncbi.nlm.nih.gov/12628830/
https://longchangchemical.com/why-is-camphor-quinone-commonly-used-as-a-photosensitizer-in-light-curing-composite-resins/
https://pubmed.ncbi.nlm.nih.gov/17204320/
https://pubmed.ncbi.nlm.nih.gov/17204320/
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14967~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2005:59:21~~(+/-
https://www.cdhfinechemical.com/images/product/msds/37_1419665169_DL-Camphorquinone-CASNO-10373-78-1-MSDS.pdf
https://www.echemi.com/sds/1r-camphorquinone-pd180521110557.html
https://www.fishersci.com/store/msds?partNumber=AC402750250&productDescription=D-2%2C3-BORNANEDIONE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Camphoric_Acid_A_Guide_for_Laboratory_Professionals.pdf
https://www.k-state.edu/safety/programs/lab/labsafety/waste/chemicalWaste.html
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://oshe.uthm.edu.my/images/document/Environment/Akta/6.%20Guidelines%20on%20the%20Disposal%20of%20Chemical%20Wastes%20from%20Laboratories.pdf
https://datasheets.scbt.com/sc-251653.pdf
https://www.benchchem.com/product/b1214180#camphorquinone-proper-disposal-procedures
https://www.benchchem.com/product/b1214180#camphorquinone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1214180#camphorquinone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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